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Compound of Interest

Compound Name: 2,6-Dimethylmorpholine

Cat. No.: B058159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dimethylmorpholine is a heterocyclic amine primarily recognized for its role as a key

intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1][2] While its

application as a general-purpose solvent in a wide range of organic reactions is not extensively

documented in scientific literature, its structural similarity to morpholine—a known polar aprotic

solvent—suggests potential utility in specific contexts.[3][4] This document provides an

overview of the known and potential applications of 2,6-dimethylmorpholine as a solvent, with

a detailed protocol for its use in a specialized solvothermal synthesis.

Physicochemical and Safety Properties
A thorough understanding of the physical and safety properties of 2,6-dimethylmorpholine is

crucial for its safe handling and use in any laboratory setting.

Physical Properties of 2,6-Dimethylmorpholine
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Property Value Reference

Molecular Formula C₆H₁₃NO [5]

Molecular Weight 115.17 g/mol [5]

Appearance Clear, colorless liquid [5]

Boiling Point 147 °C (at 760 mmHg)

Melting Point -85 °C

Density 0.935 g/mL at 25 °C

Refractive Index n20/D 1.446

Flash Point 48 °C (closed cup)

Solubility Slightly soluble in water [5]

Safety Information
2,6-Dimethylmorpholine is a flammable liquid and is harmful if swallowed or in contact with

skin. It can cause severe skin burns and eye damage. Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times

when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Application in Solvothermal Synthesis
One of the specific documented uses of 2,6-dimethylmorpholine as a solvent and structure-

directing agent (template) is in the solvothermal synthesis of a microporous gallium-tin-sulfide

(GaSnS) open framework material.[6][7] In this context, it facilitates the formation of a unique

crystal structure.

Solvothermal Synthesis of a GaSnS Open Framework
This protocol is adapted from the synthesis of a microporous

[C₆H₁₄NO]₁₄.₄[Ga₆.₄₀Sn₂₁.₆₀S₅₂O₈] material.[6][7]

Objective: To synthesize a three-dimensional open framework sulfide using 2,6-
dimethylmorpholine as a template.
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Materials:

Gallium (Ga) powder

Tin (Sn) powder

Sulfur (S) powder

cis-2,6-Dimethylmorpholine (DMMP)

Deionized water

Equipment:

Teflon-lined stainless steel autoclave (23 mL capacity)

Oven capable of maintaining 180 °C

Microbalance

Spatula and weighing paper

Experimental Protocol:

Reactant Preparation: In a typical synthesis, combine elemental Gallium (0.5 mmol, 34.9

mg), Tin (1.0 mmol, 118.7 mg), and Sulfur (2.5 mmol, 80.2 mg) in the Teflon liner of a 23 mL

autoclave.

Solvent Addition: Add 1.5 mL of cis-2,6-dimethylmorpholine and 0.2 mL of deionized water

to the mixture of reactants.

Sealing the Autoclave: Tightly seal the stainless steel autoclave.

Heating: Place the autoclave in an oven and heat it to 180 °C for 8 days.

Cooling: After the reaction period, allow the autoclave to cool naturally to room temperature.

Product Isolation: Open the autoclave in a fume hood. Collect the resulting crystalline

product by filtration.
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Washing: Wash the collected crystals with ethanol to remove any unreacted starting

materials and residual solvent.

Drying: Dry the final product in air.

Expected Outcome:

The reaction is expected to yield a microporous material with a hybrid T2 and T3

supertetrahedral cluster structure.[6][7]

Potential Applications as a Solvent in Organic
Synthesis (Theoretical)
While specific examples are scarce, the physicochemical properties of 2,6-
dimethylmorpholine suggest its potential as a polar aprotic solvent in certain organic

reactions. Its boiling point of 147 °C allows for its use at elevated temperatures.

Potential Advantages:

Polarity: As a derivative of morpholine, it is a polar molecule, which could be beneficial for

dissolving polar reactants and intermediates.[3]

High Boiling Point: Its relatively high boiling point enables it to be used in reactions requiring

temperatures above that of more common solvents like THF or acetone.

Basic Character: The presence of the secondary amine group gives it a basic character,

which could be advantageous in reactions where a basic solvent is required to neutralize

acidic byproducts.

Potential Reaction Types:

Nucleophilic Substitution Reactions: Its polar nature could facilitate SN2 reactions by

stabilizing the transition state. However, its basicity might also promote competing

elimination reactions (E2).

Condensation Reactions: It could serve as a suitable medium for condensation reactions that

require elevated temperatures and the removal of a small molecule like water.
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Reactions Requiring a Weak Base: The mild basicity of the morpholine nitrogen could be

sufficient to act as an acid scavenger in certain reactions without causing unwanted side

reactions.

It is important to emphasize that the utility of 2,6-dimethylmorpholine as a solvent in these

general organic reactions has not been well-established, and its performance would need to be

empirically determined and compared to more conventional solvents.
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Solvothermal Synthesis Workflow
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Workflow for Solvothermal Synthesis of GaSnS Framework
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Caption: Workflow for the solvothermal synthesis of a GaSnS framework.
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Potential Solvent Properties of 2,6-Dimethylmorpholine

Potential Solvent Characteristics of 2,6-Dimethylmorpholine
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2,6-Dimethylmorpholine

Polar

due to ether and amine groups

Aprotic

no acidic protons

High Boiling Point (147 °C) Weakly Basic

due to secondary amine

Nucleophilic Substitution (SN2) Condensation Reactions

potential for E2 competition

Acid Scavenger

Click to download full resolution via product page

Caption: Inferred solvent properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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